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Compound Name: 3-Hydroxyquinoline-d6

Cat. No.: B15557230

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Hydroxyquinoline-d6 is the deuterated analog of 3-hydroxyquinoline, a heterocyclic

compound of significant interest in medicinal chemistry and analytical sciences. The strategic

replacement of six hydrogen atoms with deuterium isotopes imparts a greater molecular

weight, making it an invaluable tool as an internal standard for quantitative analysis by nuclear

magnetic resonance (NMR), gas chromatography-mass spectrometry (GC-MS), and liquid

chromatography-mass spectrometry (LC-MS).[1] This technical guide provides a

comprehensive overview of the chemical properties, structure, and relevant experimental

considerations for 3-Hydroxyquinoline-d6.

Chemical Structure and Identification
The structural integrity of 3-Hydroxyquinoline-d6 is foundational to its application. Below are

the key identifiers and structural representations.
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Identifier Value

IUPAC Name quinolin-3-ol-d6

Synonyms 3-Quinolol-d6, 3-Quinolinol-d6

CAS Number 2768656-18-2[1]

Molecular Formula C₉HD₆NO[1][2]

SMILES
OC1=C(C2=C(C([2H])=C(C([2H])=C2N=C1[2H])

[2H])[2H])[2H][1]

Structure Diagram:

Caption: Chemical structure of 3-Hydroxyquinoline-d6.

Physicochemical Properties
Precise physicochemical data for 3-Hydroxyquinoline-d6 is not extensively published.

However, data for the non-deuterated analog, 3-Hydroxyquinoline, can serve as a useful proxy.

It is important to note that deuteration can slightly alter physical properties such as boiling point

and melting point.

Property Value (3-Hydroxyquinoline)
Value (3-Hydroxyquinoline-
d6)

Molecular Weight 145.16 g/mol [3] 151.19 g/mol [1]

Melting Point 198-202 °C Not available

Boiling Point Not available Not available

Solubility
Soluble in DMSO and

methanol.

Soluble in DMSO and

methanol.

Experimental Protocols
Synthesis of Deuterated Quinolines (General Approach)
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While a specific, detailed protocol for the synthesis of 3-Hydroxyquinoline-d6 is not readily

available in the public domain, general methods for the deuterium labeling of quinoline

derivatives can be adapted. One common approach involves Brønsted acid-catalyzed

deuteration. This method utilizes a strong deuterated acid to facilitate the exchange of protons

for deuterons on the aromatic ring.

Illustrative Workflow for Deuterium Labeling:

General Workflow for Deuteration of Quinolines
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Obtain pure
3-Hydroxyquinoline-d6

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of deuterated quinolines.

Purification and Analysis
Purification of the crude product is typically achieved through standard laboratory techniques

such as recrystallization or silica gel column chromatography. The purity and identity of the final

compound are confirmed using analytical methods.

Analytical Techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is used to confirm the absence

of protons at the deuterated positions, while ²H NMR will show signals corresponding to the

incorporated deuterium atoms. ¹³C NMR can also be used to confirm the carbon skeleton.

Mass Spectrometry (MS): High-resolution mass spectrometry is employed to confirm the

exact mass of the deuterated compound, verifying the incorporation of six deuterium atoms.

Applications in Research and Drug Development
The primary application of 3-Hydroxyquinoline-d6 is as an internal standard in quantitative

bioanalytical methods.[1] Its chemical similarity to the non-deuterated analyte ensures
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comparable extraction efficiency and ionization response in mass spectrometry, while its

distinct mass allows for accurate quantification.

Use as an Internal Standard in LC-MS/MS Analysis
In a typical LC-MS/MS workflow for quantifying an analyte (e.g., a drug candidate or its

metabolite) in a biological matrix, a known amount of 3-Hydroxyquinoline-d6 is added to the

sample at the beginning of the sample preparation process.

Logical Workflow for Quantitative Analysis:

LC-MS/MS Workflow with 3-Hydroxyquinoline-d6 Internal Standard

Biological Sample
(e.g., Plasma, Urine)

Spike with known concentration of
3-Hydroxyquinoline-d6 (Internal Standard)

Protein Precipitation &
Liquid-Liquid or Solid-Phase Extraction

LC Separation of
Analyte and Internal Standard

MS/MS Detection
(MRM Mode)

Quantification based on
Analyte/Internal Standard Peak Area Ratio
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Caption: Workflow for using 3-Hydroxyquinoline-d6 as an internal standard.

Metabolic Fate Considerations
While specific metabolic studies on 3-Hydroxyquinoline-d6 are not widely reported, the

metabolism of the parent compound, 3-hydroxyquinoline, is known to be mediated by

cytochrome P450 enzymes.[2] It is a known human metabolite of quinoline. The deuteration is

not expected to fundamentally alter the metabolic pathways but may influence the rate of

metabolism due to the kinetic isotope effect. This can be a subject of interest in drug

metabolism and pharmacokinetic (DMPK) studies.

Conclusion
3-Hydroxyquinoline-d6 is a crucial tool for researchers in analytical chemistry, pharmacology,

and drug development. Its well-defined structure and mass difference from its non-deuterated

counterpart make it an ideal internal standard for ensuring the accuracy and precision of

quantitative bioanalytical methods. While detailed physicochemical and synthetic data remain

somewhat limited in publicly accessible literature, the general principles of deuterated

compound synthesis and application provide a solid foundation for its effective use in the

laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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